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Compound of Interest

Compound Name: Ethanol, 2,2,2-trichloro-, formate
CAS No.: 82998-20-7
Cat. No.: B12086313
Get Quote
. J

Part 1: Executive Summary & Immediate Action

Ethanol, 2,2,2-trichloro-, formate (CAS: 3206-62-2) is a halogenated ester used primarily as
a protecting group reagent or intermediate.[1][2] Unlike standard organic solvents, it presents a
dual hazard profile: chlorinated toxicity and hydrolytic instability.[1]

Critical Operational Directive:
¢ NEVER dispose of this compound down the drain.[2][3]

 NEVER mix with non-halogenated solvents (e.g., Acetone, Methanol) unless unavoidable;
doing so reclassifies the entire volume as "Halogenated Waste," significantly increasing
disposal costs.[1]

 NEVER mix with strong bases (NaOH, KOH) or aqueous waste, as this triggers rapid
hydrolysis, releasing Formic Acid (corrosive) and 2,2,2-Trichloroethanol (sedative/hypnotic
toxin).[1]

Emergency Spill Response (Immediate)
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If a spill occurs (>50 mL), execute the following immediately:
e Evacuate: Clear the immediate area of personnel.
o Ventilate: Activate fume hoods and open windows if safe.

o PPE: Don Nitrile gloves (double layer), safety goggles, and a lab coat.[1] If outside a fume
hood, use a half-mask respirator with organic vapor cartridges.[2]

o Contain: Use Vermiculite or Dry Sand. Do NOT use water or combustible materials
(sawdust).

Part 2: Chemical Profile & Hazard Identification

Understanding the "Why" behind the protocol is essential for safety. This compound is not just
a solvent; it is a reactive ester.

husicochemical bl

Property Specification Operational Implication

Official shipping/manifest

Chemical Name 2,2,2-Trichloroethyl formate
name.
High chlorine content requires
Structure ClsC-CH2-O-CHO S )
specific incineration.[2]
] Heavy vapor; accumulates in
Molecular Weight 177.41 g/mol

low-lying areas.[2]

) ) Risk: Acid generation and
) Formic Acid + 2,2,2- )
Hydrolysis Products ) formation of a CNS
Trichloroethanol
depressant.[1][2]

Solubili Organic solvents (Soluble), Protocol: Keep dry.[1] Store
olubili
Y Water (Decomposes) under inert gas if possible.
) Must be segregated from non-
Waste Category Halogenated Organic

halogenated streams.[3][4]
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Mechanism of Hazard: The Hydrolysis Trap

Many researchers treat formates as stable esters.[2] However, the electron-withdrawing effect
of the trichloromethyl group (

) makes the ester bond susceptible to cleavage.[1][2]

 In the presence of moisture/base:

[1][]

e Result: The waste container pressurizes (CO release from formic acid decomposition) and
becomes acidic. The byproduct, Trichloroethanol, is a controlled substance analog (sedative)
with significant toxicity.[1]

Part 3: Disposal Workflow & Segregation

Step-by-Step Disposal Protocol
1. Waste Categorization

Classify this material strictly as Halogenated Solvent Waste. Even if the volume is small, the
chlorine atoms prevent it from being burned in standard fuel-blending kilns.[2] It requires high-
temperature incineration (>1100°C) to prevent dioxin formation.[2]

2. Segregation Strategy

o Container: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal cans if
moisture is present (corrosion risk).

e Labeling: Mark clearly as "HAZARDOUS WASTE - HALOGENATED ORGANIC."

» Additives: If the waste is acidic (due to partial hydrolysis), neutralize carefully with solid
Sodium Bicarbonate (

) before sealing, but vent frequently to release
1]

3. Decision Logic Diagram
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The following flow explains the decision process for segregating this specific chemical.

Waste: 2,2,2-Trichloroethyl formate

Is it mixed with other solvents?

Yes

Operational Logic

Do NOT Dilute. Label: Contains Trichloroethanol/Formate.

i 9 7
SR AL Segregate immediately. Check pH (Hydrolysis Risk).

No (Trace <0.1%)

Stream B: Non-Halogenated Waste A DI eTE

Stream A: Halogenated Organic Waste

(High Cost Stream) High-Temp Rotary Kiln Incineration

(w/ HCI Scrubber)

(Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision tree for segregating halogenated formate waste. Note that "dilution is not the
solution” for halogenated waste; mixing it with non-halogenated solvents simply increases the
volume of expensive-to-treat waste.[2]

Part 4: Regulatory Compliance & Transport

When preparing the waste manifest, use the following codes. Note that while 2,2,2-
trichloroethyl formate is not explicitly "P" or "U" listed by name in 40 CFR 261.33, it defaults to
characteristic and general halogenated codes.[1][2]
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Regulatory Body Codel/Classification Description

Ignitable (if flash point <60°C).

EPA (RCRA) D001 (Potential)
[1][2]

EPA (RCRA) D002 (Potential) Corrosive (if hydrolyzed).[1]

Only if mixed with listed spent
halogenated solvents (e.g.,

EPA (RCRA) FO001/F002 DCM).[1] Otherwise, manage
as "Halogenated Organic
N.O.S."

Toxic liquid, organic, n.o.s.
DOT (Transport) UN 2810 (contains 2,2,2-trichloroethyl
formate).[1]

Chloroformates, toxic,

corrosive, n.o.s.[1] (Use only if
DOT (Alt) UN 3277 _

the waste contains the

chloroformate precursor).

Manifesting Note: Always list the principal constituents. If the waste is 90% Acetone and 10%
Trichloroethyl formate, the proper shipping name must reflect the Flammable (Acetone) and
Toxic (Trichloroethyl formate) hazards, usually resulting in a UN 1992 (Flammable liquid, toxic,

n.o.s.) classification.[1]

Part 5: References

» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
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(RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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